Cas no 736930-33-9 (4-n-Pentylphenylzinc bromide)

• Product Name: 4-n-Pentylphenylzinc bromide
• CAS No: 736930-33-9
• MF: C₁₁H₁₅BrZn
• MW: 292.549799203873
• CID: 6058929
• PubChem ID: 146001640
• Update Time: 2026-03-11

4-n-Pentylphenylzinc bromide Chemical and Physical Properties

Names and Identifiers

• 4-n-Pentylphenylzinc bromide
• bromozinc(1+);pentylbenzene
• MFCD01319862
• 736930-33-9
• 4-n-Pentylphenylzinc bromide, 0.50 M in THF

• Inchi： 1S/C11H15.BrH.Zn/c1-2-3-5-8-11-9-6-4-7-10-11;;/h6-7,9-10H,2-3,5,8H2,1H3;1H;/q;;+1/p-1
• InChI Key： ZDDOAOFNFRTYBM-UHFFFAOYSA-M
• SMILES： C(C1C=CC([Zn]Br)=CC=1)CCCC

Computed Properties

• Exact Mass: 289.96485g/mol
• Monoisotopic Mass: 289.96485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų